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2-Hydroxy-4-methoxy-3-(3-methylbut-2-en-1-yl)-6-phenethylbenzoic acid 2-Hydroxy-4-methoxy-3-(3-methylbut-2-en-1-yl)-6-phenethylbenzoic acid Amorfrutin A is a stilbenoid.
2-Hydroxy-4-methoxy-3-(3-methylbut-2-en-1-yl)-6-phenethylbenzoic acid is a natural product found in Glycyrrhiza acanthocarpa, Amorpha fruticosa, and Cajanus cajan with data available.
Brand Name: Vulcanchem
CAS No.: 80489-90-3
VCID: VC21239393
InChI: InChI=1S/C21H24O4/c1-14(2)9-12-17-18(25-3)13-16(19(20(17)22)21(23)24)11-10-15-7-5-4-6-8-15/h4-9,13,22H,10-12H2,1-3H3,(H,23,24)
SMILES: CC(=CCC1=C(C=C(C(=C1O)C(=O)O)CCC2=CC=CC=C2)OC)C
Molecular Formula: C21H24O4
Molecular Weight: 340.4 g/mol

2-Hydroxy-4-methoxy-3-(3-methylbut-2-en-1-yl)-6-phenethylbenzoic acid

CAS No.: 80489-90-3

Cat. No.: VC21239393

Molecular Formula: C21H24O4

Molecular Weight: 340.4 g/mol

* For research use only. Not for human or veterinary use.

2-Hydroxy-4-methoxy-3-(3-methylbut-2-en-1-yl)-6-phenethylbenzoic acid - 80489-90-3

Specification

Description Amorfrutin A is a stilbenoid.
2-Hydroxy-4-methoxy-3-(3-methylbut-2-en-1-yl)-6-phenethylbenzoic acid is a natural product found in Glycyrrhiza acanthocarpa, Amorpha fruticosa, and Cajanus cajan with data available.
CAS No. 80489-90-3
Molecular Formula C21H24O4
Molecular Weight 340.4 g/mol
IUPAC Name 2-hydroxy-4-methoxy-3-(3-methylbut-2-enyl)-6-(2-phenylethyl)benzoic acid
Standard InChI InChI=1S/C21H24O4/c1-14(2)9-12-17-18(25-3)13-16(19(20(17)22)21(23)24)11-10-15-7-5-4-6-8-15/h4-9,13,22H,10-12H2,1-3H3,(H,23,24)
Standard InChI Key CTNFTPUIYFUXBE-UHFFFAOYSA-N
SMILES CC(=CCC1=C(C=C(C(=C1O)C(=O)O)CCC2=CC=CC=C2)OC)C
Canonical SMILES CC(=CCC1=C(C=C(C(=C1O)C(=O)O)CCC2=CC=CC=C2)OC)C

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